Cas no 844862-03-9 (methyl 2-{5-(1E)-2-cyano-2-4-(thiophen-2-yl)-1,3-thiazol-2-yleth-1-en-1-ylfuran-2-yl}benzoate)

• Product Name: methyl 2-{5-(1E)-2-cyano-2-4-(thiophen-2-yl)-1,3-thiazol-2-yleth-1-en-1-ylfuran-2-yl}benzoate
• CAS No: 844862-03-9
• MF: C₂₂H₁₄N₂O₃S₂
• MW: 418.488162517548
• CID: 6441717
• Update Time: 2025-05-20

methyl 2-{5-(1E)-2-cyano-2-4-(thiophen-2-yl)-1,3-thiazol-2-yleth-1-en-1-ylfuran-2-yl}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{5-(1E)-2-cyano-2-4-(thiophen-2-yl)-1,3-thiazol-2-yleth-1-en-1-ylfuran-2-yl}benzoate
• methyl 2-[5-[(E)-2-cyano-2-(4-thiophen-2-yl-1,3-thiazol-2-yl)ethenyl]furan-2-yl]benzoate
• Benzoic acid, 2-[5-[2-cyano-2-[4-(2-thienyl)-2-thiazolyl]ethenyl]-2-furanyl]-, methyl ester

• Inchi： 1S/C22H14N2O3S2/c1-26-22(25)17-6-3-2-5-16(17)19-9-8-15(27-19)11-14(12-23)21-24-18(13-29-21)20-7-4-10-28-20/h2-11,13H,1H3
• InChI Key： YDUKYXAVPQNZPE-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC=C1C1=CC=C(C=C(C#N)C2=NC(C3SC=CC=3)=CS2)O1

Experimental Properties

• Density: 1.352±0.06 g/cm3(Predicted)
• Boiling Point: 630.0±65.0 °C(Predicted)
• pka: -1.46±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 2-{5-(1E)-2-cyano-2-4-(thiophen-2-yl)-1,3-thiazol-2-yleth-1-en-1-ylfuran-2-yl}benzoate

Methyl 2-{5-(1E)-2-cyano-2-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]ethenylfuran-2-yl}benzoate (CAS No: 844862-03-9)

The compound methyl 2-{5-(1E)-2-cyano-2-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]ethenylfuran-2-yl}benzoate (CAS No: 844862039) is a complex organic molecule with a unique structure that combines several functional groups and aromatic systems. This compound has been the subject of recent research due to its potential applications in various fields, including pharmaceuticals and materials science.

The molecular structure of this compound is characterized by a benzoate ester group attached to a furan ring, which is further substituted with a cyano group and a thiazole moiety. The presence of these functional groups suggests that the compound may exhibit interesting chemical reactivity and biological activity. Recent studies have focused on the synthesis and characterization of similar compounds, highlighting their potential as building blocks for more complex molecules.

One of the key features of this compound is its conjugated system, which includes the furan ring, the thiazole group, and the cyano substituent. This conjugation can influence the electronic properties of the molecule, making it suitable for applications in optoelectronics or as a precursor for advanced materials. Researchers have explored the use of such compounds in creating novel materials with tailored electronic properties.

The synthesis of this compound involves a multi-step process that typically includes coupling reactions, oxidation steps, and cyclization. Recent advancements in catalytic methods have made it possible to achieve higher yields and better control over the stereochemistry of such reactions. These improvements have facilitated the large-scale production of similar compounds for industrial applications.

In terms of biological activity, preliminary studies suggest that this compound may exhibit antimicrobial or anti-inflammatory properties due to its structural similarity to known bioactive molecules. However, further research is needed to confirm these findings and to explore potential therapeutic applications.

Another area of interest is the environmental impact of this compound. Given its complex structure, it is important to assess its biodegradability and potential toxicity to ensure safe handling and disposal. Recent studies have emphasized the importance of green chemistry principles in the synthesis and application of such compounds.

In conclusion, methyl 2-{5-(1E)-2-cyano-2-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]ethenylfuran-2-y}benzoate (CAS No: 844862039) represents an intriguing molecule with diverse potential applications. Its unique structure and functional groups make it a valuable subject for ongoing research in chemistry and related fields.